4-Nitrophenyl 2-ethoxyprop-2-enoate

• CAS No.: 108818-44-6
• Molecular Formula: C11H11NO5
• Molecular Weight: 237.21 g/mol
• IUPAC Name: (4-nitrophenyl) 2-ethoxyprop-2-enoate
• InChI: InChI=1S/C11H11NO5/c1-3-16-8(2)11(13)17-10-6-4-9(5-7-10)12(14)15/h4-7H,2-3H2,1H3
• InChI Key: PTEPHUXVNNEEAV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=C)C(=O)OC1=CC=C(C=C1)[N+](=O)[O-]

Description

4-Nitrophenyl 2-ethoxyprop-2-enoate is an ester derivative featuring a 4-nitrophenyl group attached to a substituted enol ether moiety. The presence of the 4-nitrophenyl group is significant, as it is commonly employed as a chromophore in kinetic assays due to its strong absorbance in the visible range upon hydrolysis to 4-nitrophenol . The ethoxyprop-2-enoate moiety may influence steric and electronic properties, impacting reactivity and stability compared to related esters.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Nitrophenyl 2-ethoxyprop-2-

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 4-nitrophenyl 2-ethoxyprop-2-enoate with structurally or functionally related compounds, drawing on data from analogous systems in the provided evidence.

Hydrolytic Reactivity and pH Dependence

4-Nitrophenyl esters are widely studied for their hydrolysis kinetics. For example:

• 4-Nitrophenyl boronic acid undergoes oxidation with H₂O₂ to yield 4-nitrophenol, with a rate constant of 0.0586 s⁻¹ at pH 11 .
• 4-Nitrophenyl boronic acid pinacol ester hydrolyzes more slowly under similar conditions due to steric hindrance from the pinacol group .

While direct data for 4-nitrophenyl 2-ethoxyprop-2-enoate are unavailable, its ethoxy group may moderate hydrolysis rates compared to less hindered esters. The pH dependence observed in boronic acid derivatives (optimal conversion at pH ~11) suggests that basic conditions favor 4-nitrophenol release, a trend likely applicable to the target compound .

Compound	Hydrolysis Rate (s⁻¹)	Optimal pH	Key Structural Feature
4-Nitrophenyl boronic acid	0.0586	11	Boron-containing moiety
Pinacol ester derivative	<0.0586	11	Bulky pinacol group
2-ethoxyprop-2-enoate*	Not reported	~11 (pred.)	Ethoxy-substituted enol ether

*Predicted based on analogous systems.

Antimicrobial Activity

1,3,4-Thiadiazole derivatives containing 4-nitrophenyl groups (e.g., compounds synthesized from N-(4-nitrophenyl)acetohydrazonoyl bromide) exhibit notable antimicrobial activity against E. coli, B. mycoides, and C. albicans.

Hydrogen Bonding and Crystallographic Behavior

Hydrogen bonding patterns influence molecular packing and stability. For instance, 4-nitrophenyl boronic acid forms dimers via hydrogen bonds, which split upon reaction with H₂O₂ . Crystallographic tools such as ORTEP-3 and WinGX could elucidate these differences .

Functional Group Comparisons

• Ethoxy vs. Methylthio Groups : Thiadiazole derivatives with methylthio groups (e.g., 2-[(methylthio)carbonthioyl]hydrazones) demonstrate distinct reactivity in cyclization reactions . The ethoxy group in the target compound may confer greater hydrolytic lability.
• Boronate Esters vs. Enol Ethers: Boronate esters (e.g., pinacol ester) exhibit slower hydrolysis due to steric effects, whereas enol ethers like 2-ethoxyprop-2-enoate may be more reactive toward electrophilic agents .